Cas no 98892-74-1 (1H-Imidazolium,1,2-dimethyl-3-propyl-, chloride (1:1))
98892-74-1 structure
Product Name:1H-Imidazolium,1,2-dimethyl-3-propyl-, chloride (1:1)
CAS No:98892-74-1
MF:C8H15ClN2
MW:174.671100854874
CID:803511
PubChem ID:13751980
Update Time:2025-04-19
1H-Imidazolium,1,2-dimethyl-3-propyl-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazolium,1,2-dimethyl-3-propyl-, chloride (1:1)
- 1,2-dimethyl-3-propylimidazol-1-ium,chloride
- 1,2-DIMETHYL-3-PROPYLIMIDAZOLIUM CHLORIDE
- 1,2-dimethyl-3-propylimidazol-1-ium
- 1,2-dimethyl-3-propylimidazol-1-ium;chloride
- SCHEMBL1884665
- 1,2-dimethyl-3-propyl-1H-imidazol-3-ium chloride
- 1-propyl-2,3-dimethylimidazolium chloride
- 98892-74-1
- 2,3-Dimethyl-1-propyl-1H-imidazol-3-ium chloride
- AKOS006331150
- DTXSID80548430
-
- Inchi: 1S/C8H15N2.ClH/c1-4-5-10-7-6-9(3)8(10)2;/h6-7H,4-5H2,1-3H3;1H/q+1;/p-1
- InChI Key: OJIJIFAYAIXTGP-UHFFFAOYSA-M
- SMILES: [Cl-].N1(C=C[N+](C)=C1C)CCC
Computed Properties
- Exact Mass: 174.09200
- Monoisotopic Mass: 174.0923762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 103
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 8.8Ų
Experimental Properties
- PSA: 8.81000
- LogP: -1.96500
1H-Imidazolium,1,2-dimethyl-3-propyl-, chloride (1:1) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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